Cas no 1213170-95-6 ((1R)-1-(2-tert-butylphenyl)ethan-1-amine)

• Product Name: (1R)-1-(2-tert-butylphenyl)ethan-1-amine
• CAS No: 1213170-95-6
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6156632
• PubChem ID: 55263230
• Update Time: 2025-05-20

(1R)-1-(2-tert-butylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-tert-butylphenyl)ethan-1-amine
• AKOS006303962
• EN300-1854584
• 1213170-95-6

• Inchi： 1S/C12H19N/c1-9(13)10-7-5-6-8-11(10)12(2,3)4/h5-9H,13H2,1-4H3/t9-/m1/s1
• InChI Key： XIPZRYDPIMXDMH-SECBINFHSA-N
• SMILES： N[C@H](C)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on (1R)-1-(2-tert-butylphenyl)ethan-1-amine

Comprehensive Overview of (1R)-1-(2-tert-butylphenyl)ethan-1-amine (CAS No. 1213170-95-6)

(1R)-1-(2-tert-butylphenyl)ethan-1-amine (CAS No. 1213170-95-6) is a chiral amine compound that has garnered significant attention in pharmaceutical and organic synthesis research. Its unique structural features, including the tert-butyl group and the chiral center, make it a valuable intermediate in the development of enantioselective catalysts and bioactive molecules. Researchers are increasingly exploring its applications in asymmetric synthesis, where its stereochemical purity plays a critical role in achieving high yields and selectivity.

The compound's CAS number 1213170-95-6 is a key identifier for regulatory and scientific documentation, ensuring precise communication across global research communities. Recent studies highlight its potential in designing novel drug candidates, particularly in targeting neurological and metabolic disorders. The tert-butylphenyl moiety enhances lipophilicity, which can improve membrane permeability—a hot topic in drug discovery circles. This aligns with the growing demand for bioavailable small molecules in precision medicine.

In the context of green chemistry, (1R)-1-(2-tert-butylphenyl)ethan-1-amine has been investigated for its role in sustainable catalytic processes. With the rise of AI-driven molecular design, computational tools are being used to predict its reactivity and optimize synthetic routes, addressing common search queries like "efficient synthesis of chiral amines." Its stability under mild conditions also makes it a candidate for flow chemistry applications, a trending area in industrial chemistry.

From an SEO perspective, terms like "chiral amine synthesis," "tert-butylphenyl derivatives," and "CAS 1213170-95-6 applications" are frequently searched by chemists and manufacturers. The compound's relevance to high-throughput screening and fragment-based drug design further boosts its visibility in academic and patent literature. Notably, its enantiomeric purity (>99% ee) meets stringent requirements for pharmaceutical intermediates, a critical factor for regulatory compliance.

Emerging trends in catalysis and material science have also spotlighted this compound. For instance, its incorporation into metal-organic frameworks (MOFs) could enable selective gas adsorption—a topic gaining traction in environmental science. Additionally, its X-ray crystallography data (often queried as "amine crystal structure analysis") provides insights into non-covalent interactions, aiding in the rational design of supramolecular architectures.

In summary, (1R)-1-(2-tert-butylphenyl)ethan-1-amine (CAS 1213170-95-6) bridges multiple disciplines, from medicinal chemistry to sustainable engineering. Its versatility and alignment with cutting-edge research themes ensure its continued relevance in both academic and industrial settings.